2-Iodophenyl acetate

Specification

• CAS No.: 32865-61-5
• Molecular Formula: C8H7IO2
• Molecular Weight: 262.04 g/mol
• IUPAC Name: (2-iodophenyl) acetate
• Standard InChI: InChI=1S/C8H7IO2/c1-6(10)11-8-5-3-2-4-7(8)9/h2-5H,1H3
• Standard InChI Key: SNIVHZRVLQLTLY-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1I
• Canonical SMILES: CC(=O)OC1=CC=CC=C1I

Introduction

Stability and Reactivity Profile

The stability and reactivity characteristics of 2-Iodophenyl acetate provide important insights into its behavior under different conditions and its potential for chemical transformations.

Environmental Behavior and Ecotoxicology

The environmental profile of 2-Iodophenyl acetate has been assessed in terms of its persistence, bioaccumulative potential, and mobility in environmental matrices. These characteristics are crucial for understanding the compound's environmental fate and potential ecological impact.

Environmental Persistence

2-Iodophenyl acetate demonstrates HIGH persistence in both water/soil systems and air environments. This persistence indicates that the compound may remain stable in environmental compartments for extended periods after release, raising considerations for long-term environmental exposure scenarios.

Mobility in Environmental Matrices

The mobility of 2-Iodophenyl acetate in soil is characterized as LOW, with a KOC value of 119.9. The KOC (soil organic carbon-water partitioning coefficient) represents a compound's affinity for binding to organic carbon in soil or sediment versus remaining dissolved in water. The value obtained for 2-Iodophenyl acetate indicates moderate binding to soil organic matter, limiting its mobility through soil profiles.

These environmental parameters are summarized in Table 2:

Table 2: Environmental Behavior Parameters of 2-Iodophenyl Acetate

Environmental Parameter	Value	Classification
Persistence in Water/Soil	Not numerically specified	HIGH
Persistence in Air	Not numerically specified	HIGH
Bioaccumulation	LogKOW = 2.757	LOW
Mobility in Soil	KOC = 119.9	LOW